Cas no 1384427-47-7 (Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride)

• Product Name: Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride
• CAS No: 1384427-47-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 4698137
• PubChem ID: 71755833
• Update Time: 2025-05-21

Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride
• Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c1-13(2,3)16-12(15)11-8-9-6-4-5-7-10(9)14-11;/h4-7,11,14H,8H2,1-3H3;1H
• InChI Key： YWJSEGWKTZAVCP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CC2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Topological Polar Surface Area: 38.3

Additional information on Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride

Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride: A Comprehensive Overview

Tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride, with the CAS number 1384427-47-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of tert-butyl 2,3-dihydro-1H-indole-2-carboxylate, which belongs to the indole derivative family. Indole derivatives have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride consists of an indole ring system with a tert-butyl group attached to the carboxylic acid moiety. The indole ring is a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the tert-butyl group introduces steric bulk, which can influence the compound's physical properties and biological activity. The hydrochloride salt form suggests that the compound exists as a zwitterion in its crystalline state, which is common for compounds with acidic protons like carboxylic acids.

Recent studies have highlighted the potential of tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride in various therapeutic areas. For instance, research has shown that indole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The tert-butyl group in this compound may enhance its lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular targets. This makes it a promising candidate for drug delivery systems and targeted therapy.

In terms of synthesis, tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride can be prepared through various routes. One common method involves the alkylation of indoles followed by esterification or acid chloride formation. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and minimizing environmental impact.

The physical properties of tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride are critical for its application in pharmaceutical formulations. Its solubility in various solvents, melting point, and stability under different conditions are parameters that have been investigated in recent studies. Understanding these properties is essential for optimizing drug delivery systems and ensuring the compound's efficacy in vivo.

Recent advancements in computational chemistry have also contributed to the understanding of tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride. Molecular docking studies have revealed potential binding interactions with key proteins involved in diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of further experimental validation to confirm the compound's therapeutic potential.

In conclusion, tert-butyl 2,3-dihydro-1H-indole-2-carboxylate hydrochloride, CAS number 1384427-47-7, represents a valuable compound in contemporary chemical research. Its unique structure, coupled with promising biological activities, positions it as a potential lead molecule for drug development. Continued research into its synthesis, properties, and applications will undoubtedly shed more light on its utility in various fields.